Cas no 2071419-23-1 (1,1-Dimethylethyl N-[3-[(4-hydroxy-1-piperidinyl)methyl]phenyl]carbamate)

1,1-Dimethylethyl N-[3-[(4-hydroxy-1-piperidinyl)methyl]phenyl]carbamate structure
2071419-23-1 structure
Product Name:1,1-Dimethylethyl N-[3-[(4-hydroxy-1-piperidinyl)methyl]phenyl]carbamate
CAS No:2071419-23-1
MF:C17H26N2O3
MW:306.399944782257
CID:6053462
PubChem ID:112388083
Update Time:2025-07-21

1,1-Dimethylethyl N-[3-[(4-hydroxy-1-piperidinyl)methyl]phenyl]carbamate Chemical and Physical Properties

Names and Identifiers

    • 1,1-Dimethylethyl N-[3-[(4-hydroxy-1-piperidinyl)methyl]phenyl]carbamate
    • tert-butyl N-{3-[(4-hydroxypiperidin-1-yl)methyl]phenyl}carbamate
    • 2071419-23-1
    • EN300-7548698
    • Inchi: 1S/C17H26N2O3/c1-17(2,3)22-16(21)18-14-6-4-5-13(11-14)12-19-9-7-15(20)8-10-19/h4-6,11,15,20H,7-10,12H2,1-3H3,(H,18,21)
    • InChI Key: VEWFAGBCJBSTAL-UHFFFAOYSA-N
    • SMILES: C(OC(C)(C)C)(=O)NC1=CC=CC(CN2CCC(O)CC2)=C1

Computed Properties

  • Exact Mass: 306.19434270g/mol
  • Monoisotopic Mass: 306.19434270g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 359
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 61.8Ų

Experimental Properties

  • Density: 1.170±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 412.5±35.0 °C(Predicted)
  • pka: 13.82±0.70(Predicted)

1,1-Dimethylethyl N-[3-[(4-hydroxy-1-piperidinyl)methyl]phenyl]carbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-7548698-0.05g
tert-butyl N-{3-[(4-hydroxypiperidin-1-yl)methyl]phenyl}carbamate
2071419-23-1 95.0%
0.05g
$1091.0 2025-03-22
Enamine
EN300-7548698-0.1g
tert-butyl N-{3-[(4-hydroxypiperidin-1-yl)methyl]phenyl}carbamate
2071419-23-1 95.0%
0.1g
$1144.0 2025-03-22
Enamine
EN300-7548698-0.25g
tert-butyl N-{3-[(4-hydroxypiperidin-1-yl)methyl]phenyl}carbamate
2071419-23-1 95.0%
0.25g
$1196.0 2025-03-22
Enamine
EN300-7548698-0.5g
tert-butyl N-{3-[(4-hydroxypiperidin-1-yl)methyl]phenyl}carbamate
2071419-23-1 95.0%
0.5g
$1247.0 2025-03-22
Enamine
EN300-7548698-1.0g
tert-butyl N-{3-[(4-hydroxypiperidin-1-yl)methyl]phenyl}carbamate
2071419-23-1 95.0%
1.0g
$1299.0 2025-03-22
Enamine
EN300-7548698-2.5g
tert-butyl N-{3-[(4-hydroxypiperidin-1-yl)methyl]phenyl}carbamate
2071419-23-1 95.0%
2.5g
$2548.0 2025-03-22
Enamine
EN300-7548698-5.0g
tert-butyl N-{3-[(4-hydroxypiperidin-1-yl)methyl]phenyl}carbamate
2071419-23-1 95.0%
5.0g
$3770.0 2025-03-22
Enamine
EN300-7548698-10.0g
tert-butyl N-{3-[(4-hydroxypiperidin-1-yl)methyl]phenyl}carbamate
2071419-23-1 95.0%
10.0g
$5590.0 2025-03-22

Additional information on 1,1-Dimethylethyl N-[3-[(4-hydroxy-1-piperidinyl)methyl]phenyl]carbamate

Comprehensive Overview of 1,1-Dimethylethyl N-[3-[(4-hydroxy-1-piperidinyl)methyl]phenyl]carbamate (CAS No. 2071419-23-1)

1,1-Dimethylethyl N-[3-[(4-hydroxy-1-piperidinyl)methyl]phenyl]carbamate, identified by its CAS No. 2071419-23-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound features a unique molecular structure combining a carbamate group with a piperidine derivative, making it a subject of interest for its potential applications in drug discovery and development. Researchers are particularly intrigued by its hydroxy-piperidinyl moiety, which is often associated with enhanced bioavailability and target specificity in medicinal chemistry.

In recent years, the demand for high-purity intermediates like 1,1-Dimethylethyl N-[3-[(4-hydroxy-1-piperidinyl)methyl]phenyl]carbamate has surged, driven by advancements in small-molecule therapeutics and precision medicine. The compound’s structural attributes align with current trends in kinase inhibitor design and GPCR-targeted drugs, addressing key challenges in drug solubility and metabolic stability. Its CAS No. 2071419-23-1 serves as a critical identifier for regulatory and procurement purposes, ensuring traceability in global supply chains.

The synthesis of 1,1-Dimethylethyl N-[3-[(4-hydroxy-1-piperidinyl)methyl]phenyl]carbamate involves multi-step organic reactions, often requiring chiral resolution techniques to achieve enantiomeric purity. This aligns with industry priorities such as green chemistry and sustainable synthesis, where reducing waste and optimizing yields are paramount. Analytical methods like HPLC and LC-MS are routinely employed to validate its purity, catering to stringent pharmaceutical-grade standards.

From a commercial perspective, CAS No. 2071419-23-1 is frequently searched in conjunction with terms like "carbamate derivatives in drug design", "piperidine-based scaffolds", and "tert-butyl protecting group applications". These long-tail keywords reflect the compound’s niche yet growing relevance in biopharma R&D. Additionally, its potential role in neurodegenerative disease research and inflammatory pathways has sparked academic curiosity, as evidenced by rising citations in peer-reviewed journals.

Regulatory compliance and intellectual property considerations further underscore the importance of 1,1-Dimethylethyl N-[3-[(4-hydroxy-1-piperidinyl)methyl]phenyl]carbamate. Patents filed around its synthetic routes or therapeutic uses highlight its commercial viability. As the industry shifts toward personalized medicine, this compound’s modular structure offers flexibility for structure-activity relationship (SAR) studies, a hot topic in AI-driven drug discovery platforms.

In summary, CAS No. 2071419-23-1 represents a convergence of innovative chemistry and therapeutic potential. Its versatility in addressing modern drug development hurdles ensures its continued prominence in scientific discourse, while its SEO-optimized nomenclature facilitates seamless knowledge dissemination across digital platforms.

Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.